molecular formula C16H13IN2 B6642477 3-iodo-N-(isoquinolin-4-ylmethyl)aniline

3-iodo-N-(isoquinolin-4-ylmethyl)aniline

Cat. No.: B6642477
M. Wt: 360.19 g/mol
InChI Key: WUBOERAOQDKIJT-UHFFFAOYSA-N
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Description

3-Iodo-N-(isoquinolin-4-ylmethyl)aniline is a substituted aniline derivative featuring an iodine atom at the 3-position of the aromatic ring and an isoquinolin-4-ylmethyl group attached to the nitrogen. The iodine substituent enhances electrophilic reactivity, enabling cross-coupling reactions, while the isoquinoline moiety contributes to π-π stacking interactions and hydrogen bonding, critical for supramolecular assembly .

Properties

IUPAC Name

3-iodo-N-(isoquinolin-4-ylmethyl)aniline
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13IN2/c17-14-5-3-6-15(8-14)19-11-13-10-18-9-12-4-1-2-7-16(12)13/h1-10,19H,11H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WUBOERAOQDKIJT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C=NC=C2CNC3=CC(=CC=C3)I
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13IN2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

360.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Properties

Compound Name Substituents Molecular Formula Molecular Weight Key Interactions/Properties Reference
3-Iodo-N-(isoquinolin-4-ylmethyl)aniline I, Isoquinolin-4-ylmethyl C₁₆H₁₄IN₂ 376.21 π-π stacking, N–H⋯O hydrogen bonding
3-Iodo-N-(4-nitrobenzyl)aniline I, 4-Nitrobenzyl C₁₃H₁₁IN₂O₂ 370.15 N–H⋯O, C–H⋯O, iodo⋯nitro interactions
4-Iodo-N-(4-nitrobenzyl)aniline I (para), 4-Nitrobenzyl C₁₃H₁₁IN₂O₂ 370.15 C–H⋯O, N–H⋯π stacking
3-Iodo-N-[(3-methylthiophen-2-yl)methyl]aniline I, 3-Methylthiophen-2-ylmethyl C₁₂H₁₃INS 329.20 Thiophene-induced electronic effects
4-Iodo-N-({4-[(trifluoromethyl)sulfanyl]phenyl}methyl)aniline I, CF₃S-substituted benzyl C₁₄H₁₁F₃INS 409.21 Enhanced lipophilicity, steric bulk

Key Observations:

Electronic Effects: The isoquinoline group in the target compound provides a larger conjugated π-system compared to nitrobenzyl or thiophene groups, enhancing π-π interactions critical for protein binding in medicinal applications .

Hydrogen Bonding: Compounds with nitro groups (e.g., 3-iodo-N-(4-nitrobenzyl)aniline) exhibit stronger N–H⋯O hydrogen bonds, while the isoquinoline derivative relies on N–H⋯O and aromatic stacking .

Key Observations:

Cross-Coupling Efficiency: The target compound’s synthesis via Suzuki-Miyaura coupling (16% yield) is less efficient compared to Buchwald-Hartwig amination (49% yield in ), likely due to steric hindrance from the isoquinoline group .

Nitro Group Introduction : Direct nitration/iodination (e.g., in ) avoids multi-step coupling but requires precise control to avoid over-nitration.

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